Cas no 36050-09-6 (5-nitrothiophene-3-carboxamide)

• Product Name: 5-nitrothiophene-3-carboxamide
• CAS No: 36050-09-6
• MF: C₅H₄N₂O₃S
• MW: 172.161859512329
• CID: 1473024
• PubChem ID: 161895
• Update Time: 2025-07-23

5-nitrothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-nitrothiophene-3-carboxamide
• 3-thiophenecarboxamide, 5-nitro-
• InChI=1/C5H4N2O3S/c6-5(8)3-1-4(7(9)10)11-2-3/h1-2H,(H2,6,8)
• DTXSID30189610
• 36050-09-6
• 5-Nitro-3-thiophenecarboxamide
• AMY27099
• AKOS006230128
• AILAVJFBFWLVHF-UHFFFAOYSA-
• CCRIS 6445
• BRN 0147362
• SCHEMBL6467711

• Inchi： 1S/C5H4N2O3S/c6-5(8)3-1-4(7(9)10)11-2-3/h1-2H,(H2,6,8)
• InChI Key： AILAVJFBFWLVHF-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=O)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.99432
• Monoisotopic Mass: 171.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 86.23

Additional information on 5-nitrothiophene-3-carboxamide

5-Nitrothiophene-3-carboxamide (CAS No. 36050-09-6): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

5-Nitrothiophene-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 36050-09-6, is a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic amide derivative has garnered considerable attention due to its structural versatility and potential applications in drug discovery, material science, and synthetic chemistry. The nitro and thiophene moieties present in its molecular framework contribute to its unique reactivity, making it a valuable intermediate for constructing more complex molecules.

The thiophene core of 5-nitrothiophene-3-carboxamide is a well-studied scaffold in medicinal chemistry, known for its stability and ability to interact with biological targets. Thiophenes are prominent in natural products and pharmaceuticals, exhibiting diverse biological activities ranging from antimicrobial to antitumor properties. The introduction of a nitro group at the 5-position enhances the electrophilicity of the thiophene ring, facilitating further functionalization through nucleophilic aromatic substitution or reduction pathways. This feature makes the compound particularly useful in multi-step synthetic routes toward biologically active molecules.

5-Nitrothiophene-3-carboxamide serves as a critical building block in the synthesis of more complex pharmacophores. Its carboxamide functionality allows for further derivatization, enabling the attachment of various substituents to modulate bioactivity. Recent advancements in medicinal chemistry have highlighted the utility of such derivatives in developing novel therapeutic agents. For instance, modifications of the nitro group to amine or hydroxyl moieties have been explored to enhance solubility and metabolic stability, aligning with current trends in drug design.

In the context of modern chemical biology, 5-nitrothiophene-3-carboxamide has been incorporated into probes and inhibitors targeting specific enzymatic or protein interactions. The nitro group can be selectively reduced to an amine under mild conditions, allowing for the facile introduction of labels or bioactive moieties. This adaptability has made it a preferred choice for researchers investigating protein-protein interactions, enzyme inhibition, and cellular signaling pathways. Additionally, the thiophene ring's ability to participate in π-stacking interactions has been exploited in designing small-molecule inhibitors with enhanced binding affinity.

Recent studies have also explored the role of 5-nitrothiophene-3-carboxamide in materials science, particularly in organic electronics and photovoltaic applications. The conjugated system of the thiophene ring contributes to its electron transport properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Furthermore, functionalization strategies involving the nitro group have been employed to tune optoelectronic properties, enhancing device performance. These applications underscore the compound's broad utility beyond traditional pharmaceuticals.

The synthesis of 5-nitrothiophene-3-carboxamide typically involves nitration of thiophene precursors followed by carboxylation at the 3-position. Advances in catalytic methods have improved yields and selectivity, reducing byproduct formation. Green chemistry approaches have also been adopted, emphasizing solvent-free reactions and biocatalytic transformations to minimize environmental impact. Such innovations align with global efforts to promote sustainable chemical synthesis.

From a computational chemistry perspective, 5-nitrothiophene-3-carboxamide has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding rational drug design. These computational tools are indispensable in predicting binding affinities and optimizing lead compounds before experimental validation.

The pharmacological potential of derivatives derived from 5-nitrothiophene-3-carboxamide continues to be explored across various therapeutic areas. Antimicrobial agents targeting resistant strains have been developed by incorporating thiophene derivatives into novel scaffolds. Similarly, anti-inflammatory compounds leveraging the amide functionality have shown promise in preclinical studies. These findings highlight the compound's versatility as a starting point for drug discovery initiatives.

In conclusion,5-Nitrothiophene-3-carboxamide (CAS No. 36050-09-6) is a multifaceted compound with significant applications in chemical biology and medicinal chemistry. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate for synthesizing biologically active molecules. Recent research underscores its role not only as a pharmaceutical precursor but also as a material science component with promising optoelectronic properties. As synthetic methodologies continue to evolve, further exploration of this compound's potential is anticipated to yield innovative solutions across multiple scientific disciplines.